Cas no 871673-14-2 (2-chloro-1-2-(2-fluorophenyl)-1,3-thiazolidin-3-ylethan-1-one)

• Product Name: 2-chloro-1-2-(2-fluorophenyl)-1,3-thiazolidin-3-ylethan-1-one
• CAS No: 871673-14-2
• MF: C₁₁H₁₁ClFNOS
• MW: 259.72754406929
• CID: 3108657
• PubChem ID: 16226786
• Update Time: 2025-05-24

2-chloro-1-2-(2-fluorophenyl)-1,3-thiazolidin-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(chloroacetyl)-2-(2-fluorophenyl)-1,3-thiazolidine
• Ethanone, 2-chloro-1-[2-(2-fluorophenyl)-3-thiazolidinyl]-
• 2-Chloro-1-(2-(2-fluorophenyl)thiazolidin-3-yl)ethan-1-one
• 2-chloro-1-2-(2-fluorophenyl)-1,3-thiazolidin-3-ylethan-1-one
• 2-CHLORO-1-[2-(2-FLUOROPHENYL)-1,3-THIAZOLIDIN-3-YL]ETHANONE
• 871673-14-2
• EN300-15017
• 2-chloro-1-[2-(2-fluorophenyl)-1,3-thiazolidin-3-yl]ethan-1-one
• AKOS030702330
• CS-0293156
• Z111872252

• Inchi： 1S/C11H11ClFNOS/c12-7-10(15)14-5-6-16-11(14)8-3-1-2-4-9(8)13/h1-4,11H,5-7H2
• InChI Key： HRCDRXQTRIPZOO-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCSC1C1=CC=CC=C1F)CCl

Computed Properties

• Exact Mass: 259.0233910Da
• Monoisotopic Mass: 259.0233910Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.6Ų

Additional information on 2-chloro-1-2-(2-fluorophenyl)-1,3-thiazolidin-3-ylethan-1-one

Compound CAS No 871673-14-2: 2-Chloro-1-(2-(2-fluorophenyl)-1,3-thiazolidin-3-yl)ethan-1-one

The compound with CAS number 871673-14-2, known as 2-chloro-1-(2-(2-fluorophenyl)-1,3-thiazolidin-3-yl)ethan-1-one, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazolidinones, which are well-known for their versatility in organic synthesis and their role as intermediates in the development of bioactive compounds.

The structure of 2-chloro-1-(2-(2-fluorophenyl)-1,3-thiazolidin-3-yl)ethan-1-one is characterized by a thiazolidinone ring system fused with a fluorophenyl group and a chlorinated ethanone moiety. The thiazolidinone ring, a five-membered heterocycle containing sulfur and nitrogen atoms, provides a rigid framework that can influence the compound's reactivity and stability. The presence of the fluorophenyl group introduces electronic effects that can modulate the molecule's properties, such as its ability to participate in various chemical reactions or interact with biological targets.

Recent studies have highlighted the importance of thiazolidinone derivatives in drug discovery. For instance, researchers have explored the potential of thiazolidinones as inhibitors of enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The unique combination of functional groups in 2-chloro-1-(2-(2-fluorophenyl)-1,3-thiazolidin-3-yl)ethan-1-one makes it a promising candidate for further investigation in this area.

In terms of synthesis, thiazolidinones are typically prepared through cyclization reactions involving amino carbonyl compounds and sulfur-containing reagents. The synthesis of 2-chloro derivatives often involves nucleophilic substitution reactions or electrophilic chlorination methods. The specific synthesis pathway for 871673-14-2 would depend on the availability of starting materials and the desired stereochemical outcomes.

The physical properties of 871673-14-2, such as its melting point, solubility, and stability under various conditions, are critical for its application in chemical processes. For example, its solubility in organic solvents may influence its suitability as an intermediate in organic synthesis or as an active pharmaceutical ingredient (API). Recent advancements in computational chemistry have enabled researchers to predict these properties with high accuracy before experimental validation.

The application of thiazolidinones extends beyond drug discovery into materials science and catalysis. For instance, certain thiazolidinone derivatives have been investigated as ligands in transition metal-catalyzed reactions due to their ability to coordinate with metal centers and stabilize reactive intermediates. The presence of chlorine and fluorine atoms in 871673-14-2 may enhance its coordinating abilities or provide additional reactivity in such contexts.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of compounds like 871673-14-2 is essential for ensuring sustainable chemical practices. Recent studies have emphasized the importance of green chemistry principles in the design and synthesis of new compounds to minimize their environmental impact.

In conclusion, compound CAS No 871673-14-2, or 2-chloro-N-(phenethyl)acetamide, represents a valuable addition to the library of thiazolidinone derivatives with diverse applications across multiple disciplines. Its unique structure and functional groups position it as a key player in ongoing research efforts aimed at developing innovative solutions in chemistry and pharmacology.